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Compound of Interest

Compound Name: SCH-23390 hydrochloride

Cat. No.: B140886 Get Quote

This guide provides essential safety, handling, and logistical information for researchers,

scientists, and drug development professionals working with SCH-23390 hydrochloride. The

following procedural guidance is designed to ensure the safe and effective use of this

compound in a laboratory setting.

Chemical and Safety Data Summary
SCH-23390 hydrochloride is a potent and selective antagonist of the dopamine D1-like

receptor family (D1 and D5 subtypes) and also acts as a high-efficacy agonist at 5-HT2C

receptors.[1][2][3] Although some safety data sheets (SDS) indicate that the substance is not

classified as hazardous according to the Globally Harmonized System (GHS), it is a potent

neuroactive compound that requires careful handling to prevent accidental exposure.[4][5]
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Property Data

Synonyms

(R)-(+)-7-Chloro-8-hydroxy-3-methyl-1-phenyl-

2,3,4,5-tetrahydro-1H-3-benzazepine

hydrochloride

Molecular Formula C₁₇H₁₈ClNO・HCl

Molecular Weight 324.24 g/mol [1][5]

Appearance Crystalline solid[6]

Storage Temperature
Store at -20°C for long-term stability (≥4 years)

[1][6]

Solubility

DMSO: ~20-65 mg/mL[1][6]Ethanol: ~5

mg/mL[6]Water: Sparingly soluble in aqueous

buffers[6]

Hazard Statements

Not classified as hazardous by some suppliers;

however, it should be handled as a potent

pharmacological agent.[4][5]

First Aid Measures

Skin Contact: Wash with soap and water.[5]Eye

Contact: Rinse with water for at least 15

minutes.[5]Inhalation: Move to fresh air.

[5]Ingestion: Do NOT induce vomiting; seek

medical attention.[4]

Personal Protective Equipment (PPE) Operational
Plan
The selection of appropriate PPE is critical and depends on the specific procedure being

performed. Always handle this compound within a certified chemical fume hood.[5]

Core PPE Requirements (Applicable to all procedures)
Gloves: Chemical-resistant gloves (e.g., nitrile) inspected before use.[7] Change gloves

immediately if contaminated.
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Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash

goggles.[7]

Lab Coat: A buttoned, long-sleeved lab coat.

Full Coverage: Long pants and closed-toe shoes are mandatory.[7]

Task-Specific PPE Selection
The following diagram outlines the decision-making process for selecting additional PPE based

on the experimental task.

Caption: PPE selection workflow for handling SCH-23390 hydrochloride.

Standard Operating and Disposal Procedures
Receiving and Storage

Receiving: Upon receipt, verify the container is intact. The compound is supplied as a

crystalline solid and is light-sensitive.[6]

Storage: Store the container in a designated, labeled, and secure location at -20°C.[1][6]

Keep the container tightly closed.[8]

Preparation of Stock Solutions
Location: All manipulations must be performed in a chemical fume hood.[5]

Solvent Selection: SCH-23390 hydrochloride is soluble in organic solvents like DMSO and

ethanol.[6] For aqueous buffers, first dissolve the compound in a minimal amount of DMSO

and then dilute with the buffer.[6] Do not store aqueous solutions for more than one day.[6]

Procedure:

Don all required PPE as per the workflow diagram.

Place a calibrated weigh boat on a tared analytical balance inside the fume hood.
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Carefully transfer the required amount of solid SCH-23390 hydrochloride to the weigh

boat.

Transfer the solid to an appropriate vial.

Add the desired solvent (e.g., DMSO) to the vial and vortex or sonicate until fully

dissolved. Preparation of water stocks may require sonication.[2]

Label the stock solution clearly with the compound name, concentration, solvent, date,

and your initials.

Store stock solutions in aliquots at -20°C to avoid repeated freeze-thaw cycles.[1]

Disposal Plan
Waste Collection: All contaminated materials (gloves, weigh boats, pipette tips, vials) must

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Waste Disposal: Dispose of chemical waste through your institution's Environmental Health

and Safety (EHS) office. Do not pour SCH-23390 hydrochloride solutions down the drain.

Emergency Response Plan
Accidental Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[9] Remove contaminated clothing.[5] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open.[9] Remove contact lenses if present.[9] Seek immediate medical attention.

[9]

Inhalation: Move to fresh air immediately.[4][5] If breathing is difficult, seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water.[4] Seek immediate

medical attention and provide the SDS to the medical personnel.
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Chemical Spill
Minor Spill (inside a fume hood):

Ensure the fume hood sash is lowered.

Absorb the spill with a suitable absorbent material (e.g., diatomite, universal binders).[4]

Decontaminate the surface by scrubbing with alcohol.[4]

Collect all contaminated materials in a sealed bag for hazardous waste disposal.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert others.[10]

Prevent entry into the contaminated area.

Contact your institution's EHS or emergency response team for cleanup.[10]

Experimental Protocol Workflow: Radioligand
Binding Assay
This workflow illustrates a common use for SCH-23390 hydrochloride and highlights key

safety checkpoints. The compound is often used in radiolabeled form ([³H]SCH-23390) to study

D1 receptor binding.

Caption: Workflow for a competitive radioligand binding assay using SCH-23390.

Mechanism of Action: Dopamine D1 Receptor
Signaling
SCH-23390 is a potent antagonist at D1 and D5 dopamine receptors.[11] These receptors are

G-protein coupled receptors (GPCRs) that, upon activation by dopamine, couple to the Gαs/olf

subunit. This initiates a signaling cascade that increases intracellular cyclic AMP (cAMP) levels,

leading to the activation of Protein Kinase A (PKA) and subsequent downstream cellular

effects. By blocking this receptor, SCH-23390 prevents this signaling cascade.
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Caption: Antagonistic action of SCH-23390 on the D1 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. SCH 23390 hydrochloride | D1 and D5 Receptors | Tocris Bioscience [tocris.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. documents.tocris.com [documents.tocris.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. fishersci.com [fishersci.com]

9. ehs.princeton.edu [ehs.princeton.edu]

10. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

11. SCH 23390: The First Selective Dopamine D1‐Like Receptor Antagonist - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for SCH-
23390 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140886#personal-protective-equipment-for-handling-
sch-23390-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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